Cas no 381722-51-6 (1-(2-(1H-pyrazol-4-yl)ethyl)piperazine)
1-(2-(1H-pyrazol-4-yl)ethyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-[2-(1H-pyrazol-4-yl)ethyl]- (9CI)
- 1-[2-(1H-PYRAZOL-4-YL)ETHYL]PIPERAZINE
- 1-(2-(1H-pyrazol-4-yl)ethyl)piperazine
- EN300-1221816
- F2198-2736
- AKOS022911567
- DTXSID40624744
- 381722-51-6
- SCHEMBL4832764
-
- Inchi: 1S/C9H16N4/c1(9-7-11-12-8-9)4-13-5-2-10-3-6-13/h7-8,10H,1-6H2,(H,11,12)
- InChI Key: KXFZMTTWNRDDRR-UHFFFAOYSA-N
- SMILES: N1(CCC2C=NNC=2)CCNCC1
Computed Properties
- Exact Mass: 180.137496527g/mol
- Monoisotopic Mass: 180.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 44Ų
1-(2-(1H-pyrazol-4-yl)ethyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H115691-100mg |
1-(2-(1h-pyrazol-4-yl)ethyl)piperazine |
381722-51-6 | 100mg |
$ 160.00 | 2022-06-04 | ||
| TRC | H115691-500mg |
1-(2-(1h-pyrazol-4-yl)ethyl)piperazine |
381722-51-6 | 500mg |
$ 590.00 | 2022-06-04 | ||
| TRC | H115691-1g |
1-(2-(1h-pyrazol-4-yl)ethyl)piperazine |
381722-51-6 | 1g |
$ 910.00 | 2022-06-04 | ||
| Enamine | EN300-1221816-0.05g |
1-[2-(1H-pyrazol-4-yl)ethyl]piperazine |
381722-51-6 | 0.05g |
$1068.0 | 2023-07-10 | ||
| Enamine | EN300-1221816-0.1g |
1-[2-(1H-pyrazol-4-yl)ethyl]piperazine |
381722-51-6 | 0.1g |
$1119.0 | 2023-07-10 | ||
| Enamine | EN300-1221816-0.25g |
1-[2-(1H-pyrazol-4-yl)ethyl]piperazine |
381722-51-6 | 0.25g |
$1170.0 | 2023-07-10 | ||
| Enamine | EN300-1221816-0.5g |
1-[2-(1H-pyrazol-4-yl)ethyl]piperazine |
381722-51-6 | 0.5g |
$1221.0 | 2023-07-10 | ||
| Enamine | EN300-1221816-1.0g |
1-[2-(1H-pyrazol-4-yl)ethyl]piperazine |
381722-51-6 | 1.0g |
$1272.0 | 2023-07-10 | ||
| Enamine | EN300-1221816-2.5g |
1-[2-(1H-pyrazol-4-yl)ethyl]piperazine |
381722-51-6 | 2.5g |
$2492.0 | 2023-07-10 | ||
| Enamine | EN300-1221816-5.0g |
1-[2-(1H-pyrazol-4-yl)ethyl]piperazine |
381722-51-6 | 5.0g |
$3687.0 | 2023-07-10 |
1-(2-(1H-pyrazol-4-yl)ethyl)piperazine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 1-(2-(1H-pyrazol-4-yl)ethyl)piperazine
Comprehensive Overview of 1-(2-(1H-pyrazol-4-yl)ethyl)piperazine (CAS No. 381722-51-6)
1-(2-(1H-pyrazol-4-yl)ethyl)piperazine (CAS No. 381722-51-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a piperazine ring with a pyrazole moiety, making it a versatile scaffold for drug discovery and medicinal chemistry applications. Its unique structure offers potential interactions with biological targets, particularly in the realm of central nervous system (CNS) disorders and enzyme modulation.
The compound's CAS number 381722-51-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such heterocyclic frameworks. Users frequently search for terms like "piperazine derivatives in drug design" or "pyrazole-based bioactive compounds," reflecting growing interest in this chemical space.
From a synthetic perspective, 1-(2-(1H-pyrazol-4-yl)ethyl)piperazine exemplifies modern fragment-based drug design principles. The pyrazole component contributes to hydrogen bonding capabilities, while the piperazine ring enhances solubility and bioavailability—key considerations addressed in popular search queries such as "improving drug-like properties of small molecules." These features align with current industry focus on optimizing pharmacokinetic profiles.
Analytical characterization of CAS 381722-51-6 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, topics frequently explored in scientific literature. The compound's stability under various pH conditions makes it relevant to discussions about formulation challenges—another hot topic in pharmaceutical forums. Researchers often investigate its potential as a building block for kinase inhibitors or GPCR-targeted therapies.
In the context of green chemistry initiatives, synthetic routes to 1-(2-(1H-pyrazol-4-yl)ethyl)piperazine have evolved to minimize hazardous byproducts. This aligns with frequent searches for "environmentally friendly synthetic methods" and "sustainable medicinal chemistry." The compound's molecular weight (209.27 g/mol) and moderate polarity make it suitable for high-throughput screening platforms, a recurring theme in drug discovery automation discussions.
The pharmacological potential of this piperazine-pyrazole hybrid extends to emerging research areas like neuroinflammation modulation and metabolic disorder targets. Database analytics reveal increasing searches for "small molecules for neurodegenerative diseases," where such chemotypes show promise. Its structural features may contribute to blood-brain barrier permeability—a key parameter in CNS drug development frequently queried by researchers.
Quality control protocols for CAS 381722-51-6 emphasize HPLC purity analysis and residual solvent monitoring, reflecting industry standards often searched alongside terms like "pharmaceutical impurity profiling." The compound's storage typically requires protection from light and moisture, considerations shared with other nitrogen-rich heterocycles in medicinal chemistry.
Patent landscapes indicate growing interest in 1-(2-(1H-pyrazol-4-yl)ethyl)piperazine derivatives, particularly for personalized medicine applications. This correlates with search trends around "structure-activity relationship studies" and "targeted therapy scaffolds." The molecule's balanced lipophilicity (predicted LogP ~1.2) makes it a candidate for lead optimization programs, a recurring focus in drug discovery publications.
In biochemical assays, this compound demonstrates potential as a molecular probe for studying protein-ligand interactions, connecting to frequent queries about "chemical tools for target validation." Its dual functionality allows diverse structure-activity relationship explorations, a theme prevalent in medicinal chemistry optimization literature. Researchers also investigate its potential in multi-target drug design strategies.
The commercial availability of 1-(2-(1H-pyrazol-4-yl)ethyl)piperazine (CAS 381722-51-6) through specialty chemical suppliers facilitates ongoing research. Market analysis shows parallel interest in "custom synthesis of heterocyclic compounds" and "scaffold diversification services." Proper handling follows standard laboratory safety protocols, with material safety data sheets addressing common concerns searched by chemical professionals.
Future directions for this compound class may involve cryo-EM studies of target complexes or proteolysis-targeting chimera (PROTAC) applications—cutting-edge areas generating substantial scientific inquiry. The molecule's structural features position it well for fragment-based lead discovery, a technique dominating contemporary hit identification strategies.
381722-51-6 (1-(2-(1H-pyrazol-4-yl)ethyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)